Cas no 736136-29-1 (cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid structure
736136-29-1 structure
Product Name:cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
CAS No:736136-29-1
MF:C16H20O3
MW:260.328205108643
MDL:MFCD01311368
CID:878587
PubChem ID:24722497
Update Time:2025-04-19

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-[2-(2-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
    • cis-2-[2-(2-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
    • CIS-2-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
    • MFCD01311368
    • DTXSID30641369
    • CIS-2-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
    • AKOS016017470
    • 736136-29-1
    • cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
    • MDL： MFCD01311368
    • Inchi： 1S/C16H20O3/c1-11-6-2-4-8-13(11)15(17)10-12-7-3-5-9-14(12)16(18)19/h2,4,6,8,12,14H,3,5,7,9-10H2,1H3,(H,18,19)/t12-,14-/m1/s1
    • InChI Key： ICLZGZSRHXXNBG-TZMCWYRMSA-N
    • SMILES： OC([C@@H]1CCCC[C@@H]1CC(C1C=CC=CC=1C)=O)=O

Computed Properties

  • Exact Mass: 260.14100
  • Monoisotopic Mass: 260.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.45880

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

cis-2-2-(2-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Pricemore >>

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